3-Chloro-5,7-dimethyl-1H-indazole

• IUPAC Name: 3-chloro-5,7-dimethyl-2H-indazole
• InChI: InChI=1S/C9H9ClN2/c1-5-3-6(2)8-7(4-5)9(10)12-11-8/h3-4H,1-2H3,(H,11,12)
• InChI Key: GGMHZCGTSBYDCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(NN=C2C(=C1)C)Cl
• Molecular Formula: C9H9ClN2
• Molecular Weight: 180.63 g/mol

Description

3-Chloro-5,7-dimethyl-1H-indazole is a chemical compound with the molecular formula C9H9ClN2. It belongs to the class of indazoles, which are heterocyclic aromatic organic compounds.

Synthesis Analysis

The synthesis of indazoles, including 3-Chloro-5,7-dimethyl-1H-indazole, has been a topic of interest in recent years. The strategies include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of 3-Chloro-5,7-dimethyl-1H-indazole is based on the indazole nucleus, which is a bicyclic ring structure made up of a pyrazole ring and a benzene ring. The 3-chloro-1H-indazole has a molecular weight of 152.581.

Chemical Reactions Analysis

Indazoles undergo a variety of chemical reactions. The strategies for their synthesis include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds.

Scientific Research Applications

Anticancer Applications

Indazole derivatives have been identified as promising candidates in the development of novel anticancer agents. Their mechanism of action often involves interaction with protein kinases and potential implications in neurodegeneration. The pharmacological importance of the indazole scaffold is highlighted by its presence in compounds demonstrating significant anticancer and anti-inflammatory activities. These findings suggest a potential for 3-Chloro-5,7-dimethyl-1H-indazole in similar therapeutic contexts, particularly in disorders involving protein kinases aside from cancer (Denya, Malan, & Joubert, 2018).

Anti-Inflammatory Applications

The therapeutic potential of indazole derivatives extends into anti-inflammatory treatments. This is consistent with the broad range of biological activities exhibited by indazole compounds, underlining their utility in creating new molecules with therapeutic properties. This suggests the possibility of 3-Chloro-5,7-dimethyl-1H-indazole serving as a foundation for developing anti-inflammatory medications (Denya, Malan, & Joubert, 2018).

Neurodegenerative Disorders

Indazole derivatives have found applications in the treatment of neurodegenerative disorders. Their role in modulating pathways associated with neurodegeneration points to the versatile therapeutic potential of the indazole scaffold. This indicates a promising avenue for the application of 3-Chloro-5,7-dimethyl-1H-indazole in the treatment or management of neurodegenerative diseases (Denya, Malan, & Joubert, 2018).

Synthesis of Functionalized Indazole Derivatives

In the realm of chemical synthesis, indazole derivatives, including 3-Chloro-5,7-dimethyl-1H-indazole, are of great interest. The development of new synthetic strategies for constructing functionalized indazole derivatives through transition-metal-catalyzed C–H activation/annulation sequences reflects the compound's importance. Such methodologies enhance the compound's functional flexibility and structural complexity, facilitating its medicinal applications (Shiri, Roosta, Dehaen, & Amani, 2022).

Safety And Hazards

According to the safety data sheet, 3-Chloro-1H-indazole is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Indazole-containing derivatives, including 3-Chloro-5,7-dimethyl-1H-indazole, represent one of the most important heterocycles in drug molecules. They have gained considerable attention in the field of medicinal chemistry due to their wide variety of biological activities. Therefore, the medicinal properties of indazole need to be explored in the future for the treatment of various pathological conditions.